Cas no 2764017-63-0 (4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid)

• Product Name: 4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid
• CAS No: 2764017-63-0
• MF: C₁₃H₁₃F₃N₂O₃
• MW: 302.249133825302
• CID: 6355744
• PubChem ID: 165983218
• Update Time: 2025-09-20

4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2764017-63-0
• 4-[4-(2,2,2-trifluoroacetyl)piperazin-2-yl]benzoic acid
• EN300-37343689
• 4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid

• Inchi： 1S/C13H13F3N2O3/c14-13(15,16)12(21)18-6-5-17-10(7-18)8-1-3-9(4-2-8)11(19)20/h1-4,10,17H,5-7H2,(H,19,20)
• InChI Key： RIPCFUYJBQHSDC-UHFFFAOYSA-N
• SMILES： FC(C(N1CCNC(C2C=CC(C(=O)O)=CC=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 302.08782677g/mol
• Monoisotopic Mass: 302.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid

4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic Acid: A Comprehensive Overview

4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid, also known by its CAS number 1764017-63-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a piperazine ring substituted with a trifluoroacetyl group. The presence of the trifluoroacetyl group introduces interesting electronic and steric properties, making this compound a valuable tool in the development of novel therapeutic agents.

The molecular structure of 4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid is notable for its aromatic benzoic acid component, which is connected to a piperazine ring through a methylene group. The piperazine ring itself is substituted at the 4-position with a trifluoroacetyl group (-C(O)CF3). This substitution pattern not only enhances the compound's stability but also contributes to its potential bioactivity. The trifluoroacetyl group is particularly interesting due to its strong electron-withdrawing nature, which can influence the compound's interaction with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of 4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid in drug discovery efforts. For instance, researchers have explored its role as a lead compound in the development of inhibitors for various enzyme targets. The trifluoroacetyl group has been shown to enhance the binding affinity of the compound to certain protein targets, making it a promising candidate for further optimization. Additionally, the benzoic acid moiety provides a platform for further functionalization, allowing chemists to explore diverse substitution patterns and evaluate their effects on biological activity.

In terms of synthesis, several methods have been reported for the preparation of 4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid. One common approach involves the nucleophilic acylation of piperazine with trifluoroacetic anhydride, followed by coupling with benzoic acid derivatives. This method has been optimized to achieve high yields and good purity levels. Researchers have also explored alternative routes, such as using microwave-assisted synthesis or catalytic systems, to streamline the production process and improve scalability.

The application of 4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid extends beyond drug discovery. Its unique chemical properties make it a valuable reagent in organic synthesis and material science. For example, it has been used as an intermediate in the synthesis of advanced materials with tailored electronic properties. The trifluoroacetyl group's electron-withdrawing nature can influence the electronic characteristics of materials derived from this compound, potentially leading to applications in semiconductors or energy storage devices.

Recent advancements in computational chemistry have further enhanced our understanding of 4-[4-(2,2,2-Trifluoroacetyl)piperazin-2-yl]benzoic acid. Molecular modeling studies have provided insights into its conformational flexibility and interaction patterns with biological targets. These studies have been instrumental in guiding medicinal chemists toward more effective analogs and derivatives. Furthermore, machine learning algorithms have been employed to predict the compound's pharmacokinetic properties and toxicity profiles based on its structural features.

In conclusion, 4-[4-(Trifluoroacetyl)piperazin-yl]benzoic acid (CAS No: 1764017-63-0) stands out as a versatile compound with significant potential in various scientific domains. Its unique structure and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and material science. As ongoing research continues to uncover new applications and optimizations for this compound,
its role in advancing scientific knowledge will undoubtedly grow.